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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B3363926 Get Quote

Application Notes and Protocols for (+)-U-50488
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal

of (+)-U-50488 hydrochloride in a laboratory setting. This document also outlines its primary

mechanism of action and provides an example of a common experimental workflow.
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Property Value Reference

Chemical Name

trans-(+)-3,4-Dichloro-N-

methyl-N-[2-(1-pyrrolidinyl)-

cyclohexyl]benzeneacetamide

hydrochloride

[1]

Molecular Formula C₁₉H₂₆Cl₂N₂O · HCl [1][2]

Molecular Weight 405.79 g/mol [1]

Appearance A neat solid [2]

Purity ≥98% [2]

Solubility
Soluble to 100 mM in water

and DMSO
[1]

Storage Temperature -20°C for long-term storage [2]

Stability ≥ 4 years at -20°C [2]

Safety, Handling, and Disposal
While (+)-U-50488 hydrochloride is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), it is a potent pharmacological agent and should be

handled with care to minimize exposure. Standard laboratory safety protocols should be strictly

followed.

Personal Protective Equipment (PPE)
When handling (+)-U-50488 hydrochloride, especially in its solid form, the following PPE is

recommended:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Handling Procedures
Weighing: Weigh the solid compound in a well-ventilated area or a fume hood to avoid

inhalation of any airborne particles.

Solution Preparation: Prepare solutions in a fume hood. Due to its solubility in water and

DMSO, stock solutions can be readily prepared.[1] For aqueous solutions, use deionized or

distilled water.

General Handling: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands

thoroughly after handling.

Spill Response
In the event of a spill:

Alert personnel in the immediate area.

Don appropriate PPE.

Contain the spill: For solid spills, gently cover with a damp paper towel to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Clean the area: Once the spill is contained and absorbed, clean the area with soap and

water.

Dispose of waste: Collect all contaminated materials (paper towels, absorbent material,

gloves, etc.) in a sealed container for proper disposal.

Disposal
Dispose of (+)-U-50488 hydrochloride and any contaminated materials in accordance with

local, state, and federal regulations for non-hazardous chemical waste.

Solid Waste: Collect unused solid compound and contaminated disposable labware (e.g.,

pipette tips, microfuge tubes) in a designated, sealed waste container.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b3363926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect aqueous waste containing (+)-U-50488 hydrochloride in a clearly

labeled, sealed container. Do not pour down the drain unless permitted by your institution's

environmental health and safety office.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., water or ethanol),

and dispose of the rinsate as chemical waste. Deface the label of the empty container before

discarding it in the regular trash.

Mechanism of Action and Signaling Pathway
(+)-U-50488 is the less active enantiomer of the selective kappa-opioid receptor (KOR) agonist,

(±)-U-50488.[1] The primary mechanism of action for U-50488 involves the activation of KOR, a

G-protein coupled receptor (GPCR). This activation can lead to the inhibition of calcium

channels and the modulation of the Ca²⁺/CaMKII/CREB signaling pathway, which is involved in

neuropathic pain.[3][4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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